Cas no 14507-02-9 (2,4-Decadien-1-ol)

• Product Name: 2,4-Decadien-1-ol
• CAS No: 14507-02-9
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 87351
• PubChem ID: 87568395
• Update Time: 2025-06-11

2,4-Decadien-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,4-Decadien-1-ol
• Decadienoltech
• FEMA 3911
• 2,4-Decadien-1-ol,90%
• 2,4-DECADIEN-1-OL 95+%
• 2,4-Decadien-1-ol, tech., 90%

• MDL： MFCD00014052
• Inchi： 1S/C10H18O/c1-2-3-4-5-6-7-8-9-10-11/h6-9,11H,2-5,10H2,1H3/b7-6+,9-8+
• InChI Key： NUBWFSDCZULDCI-BLHCBFLLSA-N
• SMILES： CCCCC/C=C/C=C/CO

Computed Properties

• Exact Mass: 154.13600
• Monoisotopic Mass: 154.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 20.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1

Experimental Properties

• Color/Form: Not determined
• Density: 0,87 g/cm3
• Boiling Point: 227.64°C (estimate)
• Flash Point: 110 °C
• Refractive Index: 1.4890
• PSA: 20.23000
• LogP: 2.67140
• Solubility: Not determined

2,4-Decadien-1-ol Security Information

• Hazardous Material transportation number：2811
• WGK Germany：3
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2,4-Decadien-1-ol

Introduction to 2,4-Decadien-1-ol (CAS No. 14507-02-9)

2,4-Decadien-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 14507-02-9, is a significant organic compound belonging to the diene class. This molecule, characterized by its linear structure and two double bonds, exhibits unique chemical properties that make it valuable in various industrial and research applications. The compound's molecular formula, C₁₀H₁₈O, underscores its aliphatic nature and the presence of an alcohol functional group at the 1-position, which contributes to its reactivity and utility in synthetic chemistry.

The synthesis and application of 2,4-Decadien-1-ol have garnered attention in recent years due to its role as a precursor in the production of fine chemicals and fragrances. The compound's dual double bonds provide multiple sites for functionalization, enabling chemists to tailor its properties for specific purposes. This flexibility has made it a subject of interest in the development of novel materials and pharmaceutical intermediates.

In the realm of industrial applications, 2,4-Decadien-1-ol is utilized as an intermediate in the manufacture of polymers, coatings, and adhesives. Its ability to undergo polymerization reactions makes it a valuable building block for creating high-performance materials. Additionally, the compound's olfactory characteristics have been explored in the fragrance industry, where it serves as a component in perfumes and scents due to its pleasant aroma profile.

Recent advancements in synthetic methodologies have further highlighted the importance of 2,4-Decadien-1-ol. Researchers have developed more efficient routes for its production, leveraging catalytic processes that enhance yield and purity. These innovations have not only improved the accessibility of the compound but also opened new avenues for its use in complex chemical syntheses.

The pharmacological potential of 2,4-Decadien-1-ol has also been investigated in academic circles. Studies suggest that derivatives of this compound may exhibit bioactive properties, making them candidates for further exploration in drug discovery. The alcohol moiety in 2,4-Decadien-1-ol allows for easy modifications that can alter its pharmacokinetic behavior, potentially leading to the development of new therapeutic agents.

In environmental science, the behavior of 2,4-Decadien-1-ol under various conditions has been studied to understand its impact on ecosystems. Research indicates that while the compound is not highly toxic, its degradation products may interact with other environmental factors. This knowledge is crucial for developing sustainable practices in industries that utilize 2,4-Decadien-1-ol, ensuring minimal ecological disruption.

The future prospects of 2,4-Decadien-1-ol are promising, with ongoing research aimed at expanding its applications and understanding its fundamental properties. As synthetic chemistry continues to evolve, new methods for utilizing this compound will likely emerge, further solidifying its role as a versatile chemical entity.